Cas no 2241140-83-8 (4-fluoro-4-(trifluoromethyl)piperidine hydrochloride)

• Product Name: 4-fluoro-4-(trifluoromethyl)piperidine hydrochloride
• CAS No: 2241140-83-8
• MF: C₆H₁₀ClF₄N
• MW: 207.596914768219
• CID: 5798324
• Update Time: 2025-10-31

4-fluoro-4-(trifluoromethyl)piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-4-(trifluoromethyl)piperidine hydrochloride

• Inchi： 1S/C6H9F4N.ClH/c7-5(6(8,9)10)1-3-11-4-2-5;/h11H,1-4H2;1H
• InChI Key： USZNYYPRVMLFDT-UHFFFAOYSA-N
• SMILES： C(C1(CCNCC1)F)(F)(F)F.Cl

Additional information on 4-fluoro-4-(trifluoromethyl)piperidine hydrochloride

Comprehensive Overview of 4-fluoro-4-(trifluoromethyl)piperidine hydrochloride (CAS No. 2241140-83-8)

4-fluoro-4-(trifluoromethyl)piperidine hydrochloride (CAS No. 2241140-83-8) is a fluorinated piperidine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a piperidine core substituted with both fluoro and trifluoromethyl groups, enhancing its potential as a versatile intermediate in drug discovery. Researchers are particularly interested in its applications for designing central nervous system (CNS) therapeutics, given the role of fluorinated compounds in improving blood-brain barrier penetration.

In recent years, the demand for fluorinated building blocks like 4-fluoro-4-(trifluoromethyl)piperidine hydrochloride has surged, driven by trends in precision medicine and targeted drug delivery. A common query among scientists is: "How does fluorination impact the bioavailability of piperidine derivatives?" Studies suggest that the trifluoromethyl group in this compound enhances metabolic stability, making it a valuable candidate for optimizing pharmacokinetic profiles. Additionally, its hydrochloride salt form improves solubility, a critical factor for oral drug formulations.

The synthesis of CAS No. 2241140-83-8 often involves multi-step reactions, including nucleophilic substitution and hydrogenation, with yields optimized for industrial-scale production. Analytical techniques such as NMR spectroscopy and HPLC are routinely employed to verify purity, a topic frequently searched in academic forums. Notably, the compound’s stability under acidic conditions has been explored for prodrug development, aligning with the growing interest in sustained-release technologies.

Beyond pharmaceuticals, 4-fluoro-4-(trifluoromethyl)piperidine hydrochloride is investigated for its potential in material science, particularly in designing fluorinated polymers with enhanced thermal resistance. This dual applicability underscores its relevance in cross-disciplinary research. A trending question in 2024 is: "Can fluorinated piperidines reduce off-target effects in kinase inhibitors?" Preliminary data indicate that the steric and electronic effects of the trifluoromethyl moiety may contribute to selective binding.

From a commercial perspective, suppliers of CAS 2241140-83-8 emphasize compliance with REACH and GMP standards, addressing concerns about supply chain transparency. The compound’s patent landscape is another hot topic, with several applications filed for its use in neurodegenerative disease therapies. As the industry shifts toward green chemistry, efforts to streamline its synthesis using catalytic methods are underway, reducing reliance on hazardous reagents.

In summary, 4-fluoro-4-(trifluoromethyl)piperidine hydrochloride exemplifies the intersection of medicinal chemistry and advanced materials. Its structural tunability and fluorine-driven properties make it a focal point for innovations in life sciences. Future research may explore its utility in PET imaging or as a scaffold for bioconjugation, further expanding its industrial footprint.